Sulfated steroids
Sulfated steroids are a class of steroid compounds characterized by the presence of one or more sulfonic acid groups attached to their molecular structure. These modifications significantly influence their physicochemical properties and biological activities, making them valuable in various pharmaceutical applications. Sulfation enhances solubility and stability, facilitating better absorption and distribution within the body. They exhibit diverse pharmacological effects, including anti-inflammatory, antifungal, and potential anti-cancer properties. Due to these characteristics, sulfated steroids are widely used as precursors for drug development, serving as starting materials in the synthesis of more complex steroid derivatives with tailored therapeutic profiles. Their precise modification allows for the fine-tuning of biological activities, making them indispensable tools in modern medicinal chemistry.

Structure | Chemical Name | CAS | MF |
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Estrone sulfate-d | 285979-80-8 | C18H18D4O5S |
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Cortisol-21-sulfate | 1253-43-6 | C21H30O8S |
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Estrone Sulfate | 481-97-0 | C18H22O5S |
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(3α)-Allopregnanolone Sulfate | 29802-94-6 | C21H34O5S |
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(3β,20S)-Pregn-5-ene-3,17,20-triol Sulfate | 4080-06-2 | C21H34O3.H2O4S |
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Gestodene Sulfate Sodium Salt | 1259126-61-8 | C21H25O5S-.Na+ |
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β-Estradiol 3,17-Disulfate | 3233-70-3 | C18H24O8S2 |
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Estriol 3-Sulfate | 481-95-8 | C18H24O6S |
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Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w) | 16680-47-0 | C18H19O5S-.Na+ |
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17α-Dihydro Equilin 3-Sulfate Sodium Salt | 56050-05-6 | C18H21O5S-.Na+ |
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6. Back cover
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